Cas no 58844-75-0 (2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid)

2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid structure
58844-75-0 structure
Product Name:2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid
CAS No:58844-75-0
MF:C15H14O4S
MW:290.334263324738
CID:1612366
PubChem ID:42858
Update Time:2025-04-21

2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,3-dimethylphenyl)sulfonyl]benzoic acid
    • 2-(2,3-dimethylphenyl)sulfonylbenzoic acid
    • Benzoic acid, 2-((2,3-dimethylphenyl)sulfonyl)-
    • DTXSID50207567
    • BENZOIC ACID, o-((2,3-XYLYL)SULFONYL)-
    • 58844-75-0
    • BRN 2139219
    • CHEMBL3277077
    • 2-[(2,3-Dimethylphenyl)sulfonyl ]benzoic acid
    • Benzoic acid, 2-((2,3-dimethylphenyl)sulfonyl)- (9CI)
    • 2-((2,3-Dimethylphenyl)sulfonyl)benzoic acid
    • DB-260463
    • o-((2,3-Xylyl)sulfonyl)benzoic acid
    • Inchi: 1S/C15H14O4S/c1-10-6-5-9-13(11(10)2)20(18,19)14-8-4-3-7-12(14)15(16)17/h3-9H,1-2H3,(H,16,17)
    • InChI Key: ADTDTEOEJQZOKN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)(C1C=CC=C(C)C=1C)(=O)=O

Computed Properties

  • Exact Mass: 290.06132
  • Monoisotopic Mass: 290.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44
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